Cas no 64024-62-0 (1-2-(Trimethylsilyl)ethynylpyrrolidine)

• Product Name: 1-2-(Trimethylsilyl)ethynylpyrrolidine
• CAS No: 64024-62-0
• MF: C₉H₁₇NSi
• MW: 167.323483228683
• MDL: MFCD19382300
• CID: 3523430
• PubChem ID: 11095014
• Update Time: 2025-04-24

1-2-(Trimethylsilyl)ethynylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• PYRROLIDINE, 1-[(TRIMETHYLSILYL)ETHYNYL]-
• 1-?[2-?(Trimethylsilyl)?ethynyl]?pyrrolidine
• EN300-80791
• 1-[2-(trimethylsilyl)ethynyl]pyrrolidine
• 64024-62-0
• 1-2-(Trimethylsilyl)ethynylpyrrolidine

• MDL： MFCD19382300
• Inchi： 1S/C9H17NSi/c1-11(2,3)9-8-10-6-4-5-7-10/h4-7H2,1-3H3
• InChI Key： JJSGQSBGQDHJDP-UHFFFAOYSA-N
• SMILES： N1(C#C[Si](C)(C)C)CCCC1

Computed Properties

• Exact Mass: 167.113026081Da
• Monoisotopic Mass: 167.113026081Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 1-2-(Trimethylsilyl)ethynylpyrrolidine

1-[(Trimethylsilyl)ethynyl]pyrrolidine: A Comprehensive Overview

1-[(Trimethylsilyl)ethynyl]pyrrolidine, also known by its CAS number 64024-62-0, is a versatile organic compound that has garnered significant attention in the fields of materials science and organic synthesis. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a trimethylsilyl (TMS) group attached via an ethynyl linkage. The TMS group, a common protecting group in organic chemistry, adds stability and reactivity to the molecule, making it a valuable tool in various chemical applications.

The synthesis of 1-[(trimethylsilyl)ethynyl]pyrrolidine typically involves the coupling of pyrrolidine with a trimethylsilyl acetylene derivative. This reaction can be facilitated using transition metal catalysts such as palladium or copper, which are widely employed in cross-coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its accessibility for industrial applications.

One of the most notable applications of 1-[(trimethylsilyl)ethynyl]pyrrolidine is in the field of polymer chemistry. The ethynyl group serves as a reactive site for polymerization reactions, particularly in the formation of polyacetylenes. These polymers exhibit unique electronic and optical properties, making them suitable for use in advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into polymer backbones can significantly improve their conductivity and stability under harsh conditions.

In addition to its role in polymer synthesis, 1-[(trimethylsilyl)ethynyl]pyrrolidine has found applications in medicinal chemistry. The pyrrolidine ring is a common structural motif in many bioactive compounds, and the presence of the TMS group allows for precise control over the molecule's reactivity and solubility. Researchers have explored its potential as a building block for constructing complex natural product analogues, which could lead to novel drug candidates with enhanced pharmacological profiles.

The stability and reactivity of 1-[(trimethylsilyl)ethynyl]pyrrolidine make it an ideal candidate for use in click chemistry reactions. Click chemistry, a methodology that emphasizes the assembly of complex molecules through simple and efficient reactions, has revolutionized modern organic synthesis. By leveraging the reactivity of the ethynyl group, chemists can readily incorporate this compound into larger molecular frameworks, enabling the rapid construction of diverse chemical libraries.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-[(trimethylsilyl)ethynyl]pyrrolidine. Advanced quantum mechanical calculations have revealed that the TMS group modulates the electron density at the ethynyl carbon, enhancing its nucleophilicity and making it more amenable to nucleophilic attack. These findings have important implications for designing new synthetic routes and optimizing reaction conditions.

In conclusion, 1-[(trimethylsilyl)ethynyl]pyrrolidine, CAS number 64024-62-0, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with its versatile reactivity and stability, positions it as a key player in diverse fields ranging from materials science to drug discovery. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even greater role in advancing chemical innovation.